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Compound of Interest

Compound Name: [1,2,3]Thiadiazol-5-yl-acetic acid

CAS No.: 19813-28-6

Cat. No.: B2405062

Get Quote

Structural Architecture, Synthesis, and
Pharmacological Potential[1]
Executive Summary
The 1,2,3-thiadiazole-5-acetic acid scaffold represents a critical, albeit underutilized,

pharmacophore in medicinal and agrochemical chemistry. Unlike its rigid analogue, 1,2,3-

thiadiazole-5-carboxylic acid (the core of the plant activator Acibenzolar-S-methyl), the 5-acetic

acid derivative introduces a methylene spacer (

). This spacer confers rotational flexibility to the acidic tail, altering lipophilicity (

) and receptor binding dynamics. This guide details the structural properties, the regioselective
synthesis via the Hurd-Mori cyclization of

-keto esters, and the structure-activity relationship (SAR) profiles of these derivatives.

Part 1: Structural Architecture & Electronic Properties
The 1,2,3-thiadiazole ring is a
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-excessive, five-membered heterocycle containing two nitrogen atoms and one sulfur atom.[1]

Aromaticity: The ring possesses significant aromatic character, though less than thiophene. It

acts as an electron-withdrawing group (EWG) due to the electronegative nitrogen atoms.

The "Methylene Spacer" Effect: In 5-acetic acid derivatives, the methylene group insulates

the carboxylic acid from the direct electron-withdrawing effect of the ring. This typically

results in a slightly higher

compared to the 5-carboxylic acid, making the acetic acid derivative a closer mimic of
biological substrates like indole-3-acetic acid (Auxin).

Masked Functionality: The 1,2,3-thiadiazole ring is a "masked" diazo compound. Under

thermal or photolytic stress, it can undergo cycloreversion to release nitrogen gas (

) and generate a thioketene intermediate—a property exploited in photoaffinity labeling and
cross-linking studies.

Part 2: Synthetic Pathways[2][3][4][5]
The primary challenge in synthesizing 1,2,3-thiadiazole-5-acetic acid derivatives is controlling

regioselectivity during ring closure. The Hurd-Mori Reaction (thionyl chloride-mediated

cyclization of hydrazones) is the industry standard.

2.1. The Levulinate Route (Primary Protocol)
To synthesize 4-methyl-1,2,3-thiadiazole-5-acetic acid ethyl ester, the most direct precursor is

ethyl levulinate (a

-keto ester).

Mechanism of Regioselectivity:

Hydrazone Formation: Ethyl levulinate reacts with a hydrazine derivative (e.g., carbazate or

tosylhydrazine) to form the hydrazone.

Cyclization:

activates the hydrazone. Cyclization can theoretically occur at the
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-methyl (C1) or the

-methylene (C3).

Kinetic Preference: Cyclization preferentially occurs at the more substituted/activated

-methylene position (C3) adjacent to the ester chain, rather than the terminal methyl
group.

Result: The ring incorporates C2 and C3, leaving the C1 methyl group at position 4 and

the acetate side chain at position 5.

2.2. Protocol: Synthesis of Ethyl 4-methyl-1,2,3-thiadiazole-5-
acetate
Reagents:

Ethyl Levulinate (1.0 eq)

Ethyl Carbazate (1.1 eq)

Thionyl Chloride (

) (3.0 eq)

Ethanol (Absolute)

Dichloromethane (DCM)

Step-by-Step Methodology:

Hydrazone Formation:

Dissolve ethyl levulinate (10 mmol) and ethyl carbazate (11 mmol) in absolute ethanol (20

mL).

Add a catalytic amount of acetic acid. Reflux for 3 hours.

Concentrate in vacuo to yield the crude ethoxycarbonylhydrazone. Checkpoint: Verify

disappearance of ketone peak via IR/TLC.
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Hurd-Mori Cyclization:

Dissolve the crude hydrazone in dry DCM (15 mL) and cool to 0°C under

atmosphere.

Critical Step: Add

(30 mmol) dropwise. Caution: Vigorous gas evolution (

,

).

Allow the mixture to warm to room temperature, then reflux for 4 hours.

Observation: The solution typically darkens. Monitor by TLC for the formation of a less

polar spot.

Workup & Purification:

Quench the reaction carefully with ice-cold saturated

.

Extract with DCM (

mL). Dry over

.

Purify via flash column chromatography (Hexane:EtOAc 8:2).

2.3. Synthetic Workflow Diagram
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Ethyl Levulinate
(Gamma-Keto Ester)

Hydrazone Formation
(Ethyl Carbazate, EtOH, Reflux)

 + H2NNHCOOEt Intermediate:
Ethoxycarbonylhydrazone

Hurd-Mori Cyclization
(SOCl2, DCM, 0°C -> Reflux)

 Ring Closure

Target:
Ethyl 4-methyl-1,2,3-thiadiazole-5-acetate - SO2, - HCl, - EtOH

Regioselectivity:
Cyclization occurs at C3 (Methylene)

due to electronic activation,
placing Acetate at Pos 5.

Click to download full resolution via product page

Caption: Reaction pathway for the regioselective synthesis of 4-methyl-1,2,3-thiadiazole-5-

acetic acid ethyl ester via Hurd-Mori cyclization.

Part 3: Structure-Activity Relationship (SAR)
The 5-acetic acid derivative serves as a versatile scaffold.[2] Modifications at the acid

headgroup (R) and the 4-position (R') drive biological specificity.

SAR Logic Table:
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Structural Domain Modification Effect on Activity
Primary
Application

5-Position Tail
Free Acid (

)

High polarity; mimics

Auxin (IAA).

Plant Growth

Regulation

Methyl/Ethyl Ester
Increased lipophilicity;

prodrug form.
Agrochemical Delivery

Amide (

)

H-bond

donor/acceptor;

improved stability.

Antimicrobial /

Antifungal

Hydrazide (

)

High reactivity;

precursor to fused

rings.

Synthetic Intermediate

4-Position
Methyl (

)

Standard outcome of

Levulinate route.
Baseline Activity

Phenyl (

)

Increases

-stacking; lowers

solubility.

Anticancer

(Intercalation)

Hydrogen (

)

Hard to synthesize;

chemically unstable.
N/A

3.1. Biological Applications[1][3][4][5][6]
Plant Defense Induction (SAR): Similar to Acibenzolar-S-methyl, these derivatives can

activate the Salicylic Acid pathway in plants, boosting systemic acquired resistance against

viral and fungal pathogens. The acetic acid linker provides a unique binding profile to plant

esterases.

Antimicrobial Agents: 5-acetic acid hydrazides have shown potency against Gram-positive

bacteria by inhibiting cell wall synthesis enzymes.
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Part 4: Stability & Reactivity Profile
Researchers must handle this scaffold with specific precautions:

Base Sensitivity (Lappin-Hurd Reaction):

Risk: Treatment with strong bases (alkoxides) can cause ring fragmentation.

Mechanism:[1][7] Proton abstraction from the C4 or C5 side chain can lead to the

elimination of nitrogen (

) and sulfur, resulting in alkynes or thioketenes.

Protocol Adjustment: Use mild bases (e.g.,

, Pyridine) for derivatization reactions involving the acetic acid tail.

Thermal Stability:

Stable up to ~140°C. Above this, thermal decomposition releases

. This property is useful for "click chemistry" applications where the ring acts as a masked
alkyne, but requires careful temperature control during synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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